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Compound of Interest

Compound Name: 11beta-Hydroxycedrelone

CAS No.: 283174-18-5

Cat. No.: B1150856 Get Quote

-Hydroxycedrelone Source Material: Bark of Walsura yunnanensis (or related Toona spp.)

Abstract
This application note details a robust, field-validated protocol for the extraction and isolation of

11

-Hydroxycedrelone, a tetranortriterpenoid (limonoid), from plant bark. Unlike standard
extractions, this protocol emphasizes the separation of the target molecule from its structural
analog, cedrelone, using a polarity-driven fractionation strategy. The methodology integrates
liquid-liquid partitioning with gradient column chromatography, ensuring high purity suitable for
structural elucidation and biological assays.

Introduction & Biosynthetic Context
11

-Hydroxycedrelone is a highly oxygenated limonoid found in the Meliaceae family, specifically in
genera such as Walsura and Toona. Biogenetically derived from the apo-euphol
rearrangement, it shares a core skeleton with cedrelone but possesses a hydroxyl group at the
C-11 position.

The Isolation Challenge: The primary difficulty in isolating 11
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-hydroxycedrelone lies in its co-occurrence with cedrelone and other oxidized derivatives. The
structural similarity leads to overlapping retention times in standard reverse-phase systems.
This protocol leverages the distinct hydrogen-bonding capability of the 11

-hydroxyl group to achieve separation on normal-phase silica gel.

Biological Significance[1]
Cytotoxicity: Moderate activity against specific cancer cell lines (e.g., HL-60).[1]

Antifeedant: Insecticidal properties typical of Meliaceae limonoids.

Materials & Reagents
Solvents (ACS Grade or Higher)

Extraction: Methanol (MeOH), Ethanol (EtOH) (95%).

Partitioning:

-Hexane, Dichloromethane (CH

Cl

) or Chloroform (CHCl

), Ethyl Acetate (EtOAc).

Chromatography:

-Hexane, Acetone, CH

Cl

.

Chromatography Media[3][4][5][6][7]
Stationary Phase: Silica Gel 60 (200–300 mesh) for open column chromatography.

TLC Plates: Silica Gel 60 F
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pre-coated aluminum sheets.

Visualization: Vanillin-H

SO

spray reagent (heating required).

Experimental Protocol
Plant Material Preparation[2]

Collection: Harvest stem bark from Walsura yunnanensis or Toona ciliata.

Drying: Air-dry in shade for 7–10 days. Avoid oven drying >40°C to prevent thermal

degradation of the limonoid ring A enone system.

Grinding: Pulverize to a coarse powder (20–40 mesh). Note: Too fine a powder can cause

column clogging during extraction.

Extraction Workflow (Maceration)
Objective: Maximize limonoid recovery while minimizing extraction of highly polar tannins.

Soak 5.0 kg of dried bark powder in 15 L of 95% EtOH or MeOH at room temperature.

Agitate occasionally for 48 hours.

Filter through Whatman No. 1 filter paper.

Repeat extraction 3 times.

Combine filtrates and concentrate under reduced pressure (Rotary Evaporator) at 45°C to

yield a crude gummy extract.

Liquid-Liquid Partitioning (The "Clean-up")
Objective: Remove non-polar lipids and highly polar glycosides/tannins to enrich the limonoid

fraction.
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Suspend the crude extract in H

O (1 L).

Defatting: Partition with

-Hexane (3 × 1 L). Discard the hexane layer (contains chlorophyll, waxes, lipids).

Limonoid Enrichment: Partition the aqueous phase with CH

Cl

(or CHCl

) (3 × 1 L).

Mechanism: 11

-Hydroxycedrelone is moderately polar and partitions into the chlorinated solvent, leaving
sugars and tannins in the water.

Dry the CH

Cl

layer over anhydrous Na

SO

and concentrate to dryness. This is the Target Fraction.

Chromatographic Isolation
Objective: Separate 11

-hydroxycedrelone from cedrelone.

Column Setup:

Column: Glass column (50 mm ID × 600 mm L).

Packing: Silica Gel 60 (200–300 mesh), slurry packed in
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-Hexane.

Sample Loading: Dissolve the Target Fraction in minimum CH

Cl

, adsorb onto silica gel (1:1 ratio), dry, and load as a top layer.

Elution Gradient: Perform gradient elution using CH

Cl

: Acetone (or Hexane : EtOAc).

Note on Polarity: 11

-Hydroxycedrelone is more polar than cedrelone due to the free -OH group.

Fraction Solvent System (v/v) Target Compounds

F1-F5

CH

Cl

(100%)

Non-polar impurities

F6-F15

CH

Cl

:Acetone (50:1)

Cedrelone (Major)

F16-F30

CH

Cl

:Acetone (20:1 to 10:1)

11

-Hydroxycedrelone

F31+

CH

Cl

:Acetone (5:1)

Highly polar limonoids
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Monitoring:

Check fractions via TLC (Solvent: CH

Cl

:Acetone 10:1).

Cedrelone Rf: ~0.6

11

-Hydroxycedrelone Rf: ~0.4 (Distinct dark spot with Vanillin/H

SO

).

Final Purification: Combine fractions F16-F30. If impurities persist, perform a final cleanup

using Sephadex LH-20 (eluting with MeOH) or recrystallization from Acetone/

-Hexane.

Visualization of Workflow
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Caption: Flowchart illustrating the fractionation logic to separate 11
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-hydroxycedrelone from lipophilic and hydrophilic impurities.

Chemical Characterization & Validation
To validate the identity of the isolated compound as 11

-Hydroxycedrelone (and not cedrelone), compare the NMR spectral data.

Key NMR Diagnostics (400 MHz, CDCl )

Position
Cedrelone (

ppm)

11

-Hydroxycedrelone
(

ppm)

Diagnostic Feature

H-1 ~7.10 (d) ~7.15 (d) -unsaturated ketone

H-2 ~5.95 (d) ~6.00 (d) -unsaturated ketone

H-11
~2.50 (m, CH

)
~4.45 (m, CH-OH)

CRITICAL SHIFT:

Downfield shift due to

-OH

H-15 ~3.60 (s) ~3.80 (s) Epoxide proton

Interpretation:

The appearance of a methine signal at

4.45 (H-11) replacing the methylene multiplet of cedrelone is the definitive proof of
hydroxylation at C-11.

Mass Spectrometry (ESI-MS) should show a molecular ion peak at

438 [M]+ (consistent with C

H

O
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), which is 16 mass units higher than cedrelone (

422).

Troubleshooting & Optimization
Co-elution with Cedrelone:

Issue: In rapid gradients, cedrelone tails into the hydroxy-fraction.

Solution: Use an isocratic "hold" at the solvent ratio where cedrelone elutes (e.g., CH

Cl

:Acetone 50:1) until it is completely cleared before increasing polarity to elute the 11

-OH derivative.

Sample Decomposition:

Issue: Limonoids can undergo rearrangement on acidic silica.

Solution: If decomposition is observed (streaking on TLC), neutralize the silica gel by

washing with 1% Triethylamine in Hexane prior to packing, or switch to Sephadex LH-20

(neutral size exclusion).

Crystallization:

11

-Hydroxycedrelone often crystallizes as colorless needles from Acetone/

-Hexane. This is a superior final purification step compared to HPLC for large batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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